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Compound of Interest

2-Methyl-2-(tetrahydro-pyran-4-yl)-
Compound Name:

propionic acid
CAS No.: 861444-92-0

Cat. No.: B2847143

Get Quote

Abstract

The incorporation of tetrahydropyran (THP) amino acids—specifically 4-aminotetrahydropyran-
4-carboxylic acid (4-Am-THP)—into peptide backbones is a potent strategy for inducing specific
secondary structures (e.g., helices, turns) and enhancing metabolic stability. However, the
steric bulk of the tetrasubstituted

-carbon presents significant synthetic challenges during Solid-Phase Peptide Synthesis
(SPPS). This guide provides a validated protocol for the efficient coupling of Fmoc-4-Am-THP-
OH and, critically, the subsequent acylation of its sterically hindered amine.

Introduction & Strategic Analysis
The Chemical Rationale

Tetrahydropyran amino acids are cyclic, non-proteinogenic building blocks. They are structural
analogs of aminoisobutyric acid (Aib) but possess a hydrophilic ether oxygen within the ring.
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e Conformational Constraint: The tetrasubstituted

-carbon restricts

and

torsion angles, strongly promoting helical or
-turn conformations.

o Pharmacokinetics: The THP ring lowers lipophilicity compared to carbocyclic analogs (like
cyclohexane amino acids), potentially improving solubility and reducing plasma protein
binding while maintaining resistance to proteolytic degradation.

The Synthetic Challenge: Steric Hindrance

The primary failure mode in synthesizing THP-containing peptides is incomplete coupling.[1]

e Coupling of the THP Unit: Activating the carboxyl group of Fmoc-4-Am-THP-OH is generally
successful with standard strong activators, though slower than canonical amino acids.

e Coupling onto the THP Unit: This is the critical bottleneck. Once the THP residue is N-
terminal, the amine is buried near a quaternary carbon. Acylating this amine with the
subsequent amino acid requires high-energy activation and often elevated temperatures.

Expert Insight: Unlike chiral amino acids (e.g., Cys, His), 4-Am-THP is achiral at the

-carbon due to the symmetry of the ring. This allows for aggressive activation
protocols (high temperature, strong base) without the risk of epimerization at this
specific residue.

Materials & Reagents
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Component Specification Purpose
Fmoc-4-amino-
Building Block tetrahydropyran-4-carboxylic Core structural unit.[1][2]
acid
] ] ) Low loading reduces inter-
) Rink Amide (Low loading: 0.3— ) ) -
Resin chain aggregation, critical for

0.5 mmol/g)

hindered sequences.

Coupling Reagent

HATU (or PyAOP)

Azabenzotriazole-based
reagents are superior for

sterically hindered junctions.

Collidine is an alternative if

Base DIEA (Diisopropylethylamine) acid-labile side chains are
present.
DMF (Main); NMP (for difficult NMP swells resin better and
Solvent N
steps) solubilizes aggregates.
Use during coupling to disrupt
Chaotrope 0.1 M LiCl in DMF (Optional) hydrogen-bond networks

(beta-sheets).

Detailed Protocol

Resin Preparation[3]

o Weigh Rink Amide resin (target 0.1 mmol scale).

e Swell in DCM for 20 minutes; drain.

e Wash with DMF (

Standard Fmoc Deprotection

o Treat with 20% Piperidine in DMF (containing 0.1 M HOBt to suppress aspartimide formation

if relevant).
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e Cycle 1: 5 minutes at RT.
e Cycle 2: 10 minutes at RT.
e Wash: DMF (

), DCM (

), DMF (
).
Step A: Coupling Fmoc-4-Am-THP-OH (The "Easy" Step)

Although this step is less hindered than Step B, the bulk of the incoming THP acid still requires
efficient activation.

Dissolve: 4.0 eq Fmoc-4-Am-THP-OH and 3.9 eq HATU in minimal DMF.

Activate: Add 8.0 eq DIEA. Pre-activate for 30—60 seconds (do not exceed 2 mins).

React: Add to resin.[3][4][5] Shake for 60 minutes at Room Temperature.

QC: Perform Kaiser Test. If blue (positive), re-couple using PyAOP or DIC/Oxyma.

Step B: Acylation of the THP Amine (The "Critical" Step)

This step attaches the NEXT amino acid onto the THP-anchored resin. Conventional room-
temperature coupling often fails here.

o Reagent Choice: Use HATU (preferred) or COMU. Avoid weak reagents like HBTU.
» Stoichiometry: Use 5.0 eq Amino Acid, 4.9 eq HATU, 10 eq DIEA.
e Thermal Assist (Mandatory):

o Microwave: 75°C for 5 minutes (Power: 25-30W).

o Conventional Heating: 50°C for 60 minutes (use a heated shaker or water bath).
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e Double Coupling: This is required for the residue immediately following the THP unit. Repeat
the coupling with fresh reagents.

o Capping: After double coupling, cap unreacted amines with Acetic Anhydride/Pyridine (1:1 in
DMF) to prevent deletion sequences.

Cleavage & Isolation

e Wash resin with DCM (

). Dry under nitrogen.

e Cleavage Cocktail: TFA/TIS/H20 (95:2.5:2.5).
o Note: The THP ether ring is stable to TFA.
e Incubate 2-3 hours at RT.

o Precipitate in cold diethyl ether; centrifuge and lyophilize.

Process Visualization
Decision Logic for Hindered Couplings

The following diagram illustrates the decision matrix when encountering the difficult "Step B"
coupling.
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Start: THP-Resin (De-Fmoc)

Coupling 1:
5 eq AA, HATU, 50°C

Incomplete (Blue Beads)

Coupling 2:
Change Solvent (NMP)
Switch to PyAOP or COMU

Colorless

Chloranil Test

Blue (Persistent)

Acetylation Cap
(Accept Yield Loss)

Proceed to Next AA

Click to download full resolution via product page

Caption: Optimization workflow for acylation of the sterically hindered THP amine.
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Troubleshooting & Quality Contro

Observation

Root Cause

Corrective Action

Low Yield of Target

Incomplete acylation of THP

amine.

Switch to microwave synthesis
(75°C). Ensure double

coupling.

Deletion Sequence

Failed coupling not capped.

Implement strict capping
(Ac20) after the THP step to

simplify purification.

Precipitate in Reaction

Urea byproduct (if using DIC).

[6]

Switch to HATU/DIEA (soluble
byproducts).

Slow Filtration

Resin aggregation.

Use PEG-based resins (e.g.,

ChemMatrix) or add chaotropic

salts (LiCl) to coupling buffer.

Validating the Building Block

Before synthesis, ensure your Fmoc-4-Am-THP-OH is of high purity.
e Check: HPLC purity >98%.

o Storage: 4°C, desiccated. The Fmoc group is stable, but the free acid can absorb moisture.
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+ Commercial Availability & Specs: "Fmoc-4-amino-tetrahydropyran-4-carboxylic acid Product
Page." Chem-Impex / BenchChem. Source for physical properties and handling data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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